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Compound of Interest

Compound Name: MC 1046

Cat. No.: B10800545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

GPI-1046 solutions for research purposes. Adherence to these guidelines is crucial for

ensuring the stability, efficacy, and reproducibility of experimental results.

Introduction to GPI-1046
GPI-1046 is a non-immunosuppressive immunophilin ligand with demonstrated neurotrophic

and neuroprotective properties.[1][2] It is an analog of FK506 and binds to the FK506 binding

protein-12 (FKBP-12).[2] Research indicates that GPI-1046 promotes neurite outgrowth,

stimulates nerve regeneration, and offers protective effects in models of neurodegenerative

diseases and nerve injury.[2][3] Its mechanism of action involves the upregulation of the

glutamate transporter 1 (GLT1) and modulation of intracellular calcium levels.[1]

Solubility and Stability Data
Proper dissolution and storage are paramount to maintaining the biological activity of GPI-

1046. The following tables summarize the solubility and stability data for GPI-1046.

Table 1: GPI-1046 Solubility
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Solvent Solubility Notes

DMSO ≥ 100 mg/mL (277.43 mM)

Hygroscopic DMSO can

impact solubility; use freshly

opened solvent.[1]

Note: "≥" indicates that the

saturation point was not

reached at this concentration.

[1]

Table 2: GPI-1046 Stock Solution Stability

Storage Temperature Shelf Life Storage Conditions

-80°C 6 months

Aliquot to prevent repeated

freeze-thaw cycles. Protect

from light.[1]

-20°C 1 month

Aliquot to prevent repeated

freeze-thaw cycles. Protect

from light.[1]

Experimental Protocols
Preparation of GPI-1046 Stock Solution (10 mg/mL in
DMSO)
This protocol outlines the preparation of a concentrated stock solution, which can be diluted for

various in vitro and in vivo applications.

Materials:

GPI-1046 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade

Sterile, conical-bottom polypropylene tubes
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate GPI-1046 powder to room temperature before opening the vial.

Aseptically weigh the desired amount of GPI-1046.

Add the appropriate volume of fresh DMSO to achieve a final concentration of 10 mg/mL.

For example, to prepare 1 mL of a 10 mg/mL solution, add 1 mL of DMSO to 10 mg of GPI-

1046.

Vortex the solution thoroughly until the GPI-1046 is completely dissolved, resulting in a clear

solution.

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes.

Store the aliquots as recommended in Table 2.

Preparation of Working Solutions for In Vivo Studies
For in vivo experiments, it is recommended to prepare fresh working solutions on the day of

use.[1] The following are three common vehicle formulations.

Protocol 1: PEG300, Tween-80, and Saline Formulation

This formulation is suitable for intraperitoneal (i.p.) or oral (p.o.) administration.

Materials:

GPI-1046 stock solution (10 mg/mL in DMSO)

PEG300

Tween-80

Sterile Saline (0.9% NaCl)
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Sterile tubes

Procedure (for 1 mL of 1 mg/mL working solution):

Add 400 µL of PEG300 to a sterile tube.

Add 100 µL of the 10 mg/mL GPI-1046 DMSO stock solution to the PEG300 and mix

thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Mix the final solution well before administration. The resulting solution should be clear.

Protocol 2: SBE-β-CD in Saline Formulation

This formulation is an alternative for parenteral administration.

Materials:

GPI-1046 stock solution (10 mg/mL in DMSO)

20% (w/v) Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) in sterile saline

Sterile tubes

Procedure (for 1 mL of 1 mg/mL working solution):

Add 900 µL of 20% SBE-β-CD in saline to a sterile tube.

Add 100 µL of the 10 mg/mL GPI-1046 DMSO stock solution.

Mix thoroughly until a clear solution is formed.

Protocol 3: Corn Oil Formulation

This formulation is intended for oral gavage, particularly for studies requiring dosing over an

extended period.[1]
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Materials:

GPI-1046 stock solution (10 mg/mL in DMSO)

Corn oil

Sterile tubes

Procedure (for 1 mL of 1 mg/mL working solution):

Add 900 µL of corn oil to a sterile tube.

Add 100 µL of the 10 mg/mL GPI-1046 DMSO stock solution.

Mix thoroughly. Sonication may be used to aid dissolution if precipitation occurs.

Visualized Workflows and Signaling Pathways
Experimental Workflow for Solution Preparation
The following diagram illustrates the general workflow for preparing GPI-1046 solutions for

experimental use.
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Caption: Workflow for GPI-1046 solution preparation.
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Proposed Signaling Pathway of GPI-1046
GPI-1046 exerts its neurotrophic effects by binding to FKBP-12. This interaction initiates a

signaling cascade that is independent of calcineurin inhibition, a pathway associated with

immunosuppressive FKBP ligands like FK506.[2] The downstream effects include the

upregulation of GLT1, which is crucial for glutamate homeostasis, and modulation of

intracellular calcium signaling.[1]
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Caption: Proposed GPI-1046 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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